Kushenol C

• IUPAC Name: 2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxy-8-[(2R)-5-methyl-2-prop-1-en-2-ylhex-4-enyl]chromen-4-one
• InChI: InChI=1S/C25H26O7/c1-12(2)5-6-14(13(3)4)9-17-19(28)11-20(29)21-22(30)23(31)25(32-24(17)21)16-8-7-15(26)10-18(16)27/h5,7-8,10-11,14,26-29,31H,3,6,9H2,1-2,4H3/t14-/m1/s1
• InChI Key: WAAPHYJTKSTXSX-CQSZACIVSA-N
• Canonical SMILES: CC(=CCC(CC1=C2C(=C(C=C1O)O)C(=O)C(=C(O2)C3=C(C=C(C=C3)O)O)O)C(=C)C)C
• Isomeric SMILES: CC(=CC[C@H](CC1=C2C(=C(C=C1O)O)C(=O)C(=C(O2)C3=C(C=C(C=C3)O)O)O)C(=C)C)C
• Molecular Formula: C25H26O7
• Molecular Weight: 438.5 g/mol
• CAS RN: 99119-73-0, 99119-69-4

Description

Kushenol C (KC) is a prenylated flavonoid isolated from the roots of Sophora flavescens. It has been found to exhibit anti-inflammatory and anti-oxidative stress activities. It inhibits BACE1 (β-site APP cleaving enzyme 1) with an IC50 of 5.45 µM. It also shows antimicrobial activity against Staphylococcus aureus and Streptococcus mutans.

Molecular Structure Analysis

The molecular formula of Kushenol C is C25H26O7. Its molecular weight is 438.47 Da. The structure is complex, involving multiple functional groups and rings.

Physical And Chemical Properties Analysis

Kushenol C is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc. It appears as a yellow powder.

Scientific Research Applications

Hepatoprotective Effects

Kushenol C has demonstrated hepatoprotective properties in both in vitro and in vivo studies. Notably:

• In Vitro : KC protected hepatocellular carcinoma (HEPG2) cells against oxidative stress induced by tert-butyl hydroperoxide (tBHP). It reduced cell death, apoptosis, and reactive oxygen species (ROS) generation. .
• In Vivo : Co-administration of KC with acetaminophen (APAP) attenuated APAP-induced hepatotoxicity and liver damage in mice. KC reduced serum enzymatic activity of aspartate aminotransferase and alanine aminotransferase, as well as liver lipid peroxidation. .

Anti-Inflammatory and Anti-Oxidative Properties

KC exhibits anti-inflammatory effects by inhibiting STAT1, STAT6, and NF-κB activations. This leads to reduced production of inflammatory mediators such as NO, PGE2, IL-6, IL-1β, MCP-1, and IFN-β. .

Cytochrome P450 Inhibition

Kushenol C, along with other compounds from Sophora flavescens, inhibits cytochrome P450 isoform activities in human liver microsomes. .

Tyrosinase Inhibition

Kushenol A and 8-prenylkaempferol (other compounds from the same plant) exhibit potent tyrosinase inhibitory activities. .

UVB-Induced Skin Protection

In a study, kushenol C treatment significantly recovered UVB-induced skin damage in mice. It prevented collagen degradation, mast cell infiltration, and epidermal hyperplasia. .

Mechanism of Action

Target of Action

Kushenol C, a prenylated flavonoid isolated from the roots of Sophora flavescens, has been found to interact with several targets. It inhibits BACE1 (β-site APP cleaving enzyme 1) with an IC50 of 5.45 µM . It also suppresses the activation of STAT1, STAT6, and NF-κB in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages . Additionally, it shows inhibitory activity against Sodium-dependent glucose cotransporter 2 (SGLT2) .

Mode of Action

Kushenol C interacts with its targets to bring about anti-inflammatory and anti-oxidative stress effects. It dose-dependently suppresses the production of inflammatory mediators, including NO, PGE 2, IL-6, IL1β, MCP-1, and IFN-β in LPS-stimulated RAW264.7 macrophages . The inhibition of STAT1, STAT6, and NF-κB activations by Kushenol C might be responsible for the inhibition of these inflammatory mediators .

Biochemical Pathways

Kushenol C affects several biochemical pathways. It upregulates the expression of HO-1 and its activities in the LPS-stimulated RAW264.7 macrophages . The upregulation of Nrf2 transcription activities by Kushenol C in the LPS-stimulated RAW264.7 macrophages is demonstrated to be responsible for the upregulation of HO-1 expression and its activity . In HaCaT cells, Kushenol C prevents DNA damage and cell death by upregulating the endogenous antioxidant defense system involving glutathione, superoxide dismutase, and catalase .

Result of Action

Kushenol C has been shown to have anti-inflammatory and anti-oxidative stress activities. It suppresses the production of inflammatory mediators in LPS-stimulated RAW264.7 macrophages . It also prevents DNA damage and cell death by upregulating the endogenous antioxidant defense system in HaCaT cells . In hepatocellular carcinoma (HEPG2) cells, Kushenol C reduces cell death, apoptosis, and reactive oxygen species (ROS) generation .

Action Environment

The action of Kushenol C can be influenced by environmental factors. For instance, in the presence of LPS, Kushenol C suppresses the production of inflammatory mediators in RAW264.7 macrophages . Similarly, in the presence of tert-butyl hydroperoxide (tBHP), it prevents DNA damage and cell death in HaCaT cells

Q & A

Q1: What are the primary molecular targets of Kushenol C and how does its interaction with these targets contribute to its observed biological effects?

A1: Kushenol C exerts its anti-inflammatory and anti-oxidative effects by interacting with multiple molecular targets.

• NF-κB: Kushenol C inhibits the activation of Nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammatory responses. [, ] By suppressing NF-κB activation, Kushenol C reduces the production of pro-inflammatory mediators like Nitric Oxide (NO), Prostaglandin E2 (PGE2), Interleukin 6 (IL-6), Interleukin 1 beta (IL-1β), Monocyte chemoattractant protein-1 (MCP-1), and Interferon beta (IFN-β). []
• STAT1 and STAT6: Kushenol C also inhibits the activation of Signal transducer and activator of transcription 1 (STAT1) and Signal transducer and activator of transcription 6 (STAT6), further contributing to its anti-inflammatory activity. []
• Nrf2: Kushenol C activates Nuclear factor (erythroid-derived 2)-like 2 (Nrf2), a transcription factor that regulates the expression of antioxidant enzymes. [, ] This activation leads to the upregulation of Heme oxygenase 1 (HO-1), a crucial enzyme in the oxidative stress response. []
• Akt: Kushenol C activates Protein kinase B (Akt), a protein kinase involved in cell survival and proliferation. [] This activation contributes to its protective effects against oxidative stress-induced cell death. []

Q2: Could you provide details about the structure of Kushenol C?

A2: Kushenol C is a prenylated flavonol, a class of flavonoids characterized by the presence of a prenyl group attached to their core structure.

• Molecular Formula: C₂₆H₂₈O₆ []
• Molecular Weight: 436.5 g/mol []

Q3: How does Kushenol C affect the activity of Cytochrome P450 enzymes?

A3: Kushenol C demonstrates inhibitory effects on specific Cytochrome P450 (CYP) enzymes, which are crucial for drug metabolism. In studies using human liver microsomes, Kushenol C exhibited mechanism-based inhibition of CYP3A4. [] This means that Kushenol C is metabolized by CYP3A4 to reactive metabolites that irreversibly inhibit the enzyme. This finding highlights a potential for herb-drug interactions when Kushenol C or Sophora flavescens extracts are co-administered with drugs metabolized by CYP3A4.

Q4: What are the potential therapeutic applications of Kushenol C based on its pharmacological activities?

A4: Kushenol C shows promise for therapeutic applications in conditions associated with inflammation and oxidative stress:

• Inflammatory Diseases: By inhibiting NF-κB, STAT1, and STAT6 activation, and upregulating HO-1 expression, Kushenol C demonstrates potent anti-inflammatory activity. [] This suggests its potential in treating diseases like arthritis, inflammatory bowel disease, and other inflammatory conditions.
• Liver Injury: Kushenol C protects against liver injury induced by toxins like tert-butyl hydroperoxide (tBHP) and acetaminophen. [] It achieves this by reducing oxidative stress, apoptosis, and inflammation in liver cells.
• Skin Damage: Research suggests Kushenol C might protect the skin from UVB-induced damage. [] While the exact mechanisms require further investigation, its anti-inflammatory and antioxidant properties likely play a role.

Q5: What is known about the in vivo efficacy of Kushenol C?

A5: Animal studies have provided insights into the in vivo efficacy of Kushenol C:

• Acetaminophen-induced liver injury: In mice, Kushenol C co-administration significantly attenuated acetaminophen-induced liver damage. [] This protection involved reduced liver enzyme levels, decreased lipid peroxidation, and suppression of pro-inflammatory mediators.
• UVB-induced skin damage: While the provided abstract doesn't detail the specific findings, it suggests Kushenol C can protect against UVB-induced skin damage in mice, potentially through its anti-inflammatory and antioxidant effects. []